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2-Tert-butyl-5-
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Cat. No.: B14012644

Get Quote

Executive Summary & Nomenclature Clarification
Target Molecule: 5-tert-Butyl-2-hydroxybenzaldehyde CAS: 2725-53-3 Common Synonyms: 5-

tert-Butylsalicylaldehyde; 2-Hydroxy-5-tert-butylbenzaldehyde.[1][2][3][4]

Critical Nomenclature Note: While often queried as "2-tert-butyl-5-hydroxybenzaldehyde"

(based on phenol numbering), the IUPAC standard prioritizes the aldehyde group as position 1,

placing the hydroxyl at position 2 and the tert-butyl group at position 5.[1][2] This guide focuses

on this specific isomer (CAS 2725-53-3), which is the industry-standard intermediate for

metallodrugs (Vanadium/Copper antitumor complexes) and bioactive Schiff base ligands (e.g.,

THTB).[1][2] The alternative isomer (meta-hydroxy) is chemically distinct and lacks the

chelation capability required for these pharmaceutical applications.[1][2]

Core Applications:

Metallodrug Synthesis: Precursor for Vanadium(V) and Copper(II) complexes exhibiting

potent cytotoxicity against tumor cell lines (e.g., HeLa, MCF-7).[1][2]
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Bioactive Ligand Scaffold: Synthesis of thiosemicarbazones (THTB) with antibacterial and

antifungal profiles.[1][2]

Chiral Catalyst Precursor: Building block for Salen-type ligands used in enantioselective

synthesis of API intermediates.[1][2]

Chemical Profile & Handling
The steric bulk of the tert-butyl group at the C5 position enhances the solubility of derived

complexes in organic media (lipophilicity) and prevents oxidative dimerization at the para-

position, a common failure mode in unsubstituted salicylaldehydes.[1][2]

Property Specification Critical Note

Molecular Formula C₁₁H₁₄O₂

Molecular Weight 178.23 g/mol

Appearance
Pale yellow liquid/low-melting

solid

Melts ~100°C (pure); often

liquid at RT if impure.[1][2][4]

[5]

Purity Requirement ≥ 98.0% (HPLC)

Impurities (e.g., 4-tert-

butylphenol) inhibit chelation.

[1][2]

Solubility DMSO, Ethanol, DCM Insoluble in water.[1][2]

Stability
Air-sensitive (Aldehyde

oxidation)
Store under N₂ or Ar at 2–8°C.

Protocol A: High-Purity Synthesis via Duff
Reaction[1][2]
Objective: Synthesize pharmaceutical-grade 5-tert-butyl-2-hydroxybenzaldehyde from 4-tert-

butylphenol. Rationale: The Duff reaction (using HMTA in TFA) is preferred over Reimer-

Tiemann for para-substituted phenols due to higher regioselectivity for the ortho-formylation

and cleaner workup.[1][2]
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Reagents:
4-tert-Butylphenol (1.0 eq)[1][2]

Hexamethylenetetramine (HMTA) (2.0 eq)[1][2]

Trifluoroacetic acid (TFA) (Solvent/Catalyst)[1][2]

HCl (4 M, for hydrolysis)[1][2][4]

Step-by-Step Methodology:
Reaction Setup:

In a dry round-bottom flask equipped with a reflux condenser and N₂ inlet, dissolve 4-tert-

butylphenol (15.0 g, 100 mmol) in TFA (100 mL).

Add HMTA (28.0 g, 200 mmol) in portions to prevent excessive exotherm.

Cyclization:

Heat the mixture to reflux (80–90°C) for 12–24 hours.

Checkpoint: Monitor via TLC (Hexane/EtOAc 8:1). The starting phenol spot (

) should disappear, replaced by the aldehyde spot (

) and an intermediate imine species.[1][2]

Hydrolysis:

Cool the reaction mixture to room temperature.

Pour slowly into 4 M HCl (300 mL) with vigorous stirring.

Stir at 60°C for 1 hour to hydrolyze the iminium intermediate into the aldehyde.

Workup & Purification:

Extract with Dichloromethane (DCM) (3 x 100 mL).[2]
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Wash combined organics with water (2x) and Brine (1x).[2]

Dry over anhydrous Na₂SO₄ and concentrate in vacuo.

Purification: Flash column chromatography (Silica Gel 60, Hexane/DCM gradient).[1][2]

Yield Expectation: 60–70% as a pale yellow oil which may solidify upon standing.[1][2]

Protocol B: Synthesis of Bioactive Schiff Base
(THTB)
Objective: Convert the intermediate into 5-tert-butyl-2-hydroxybenzaldehyde

thiosemicarbazone (THTB), a scaffold for antitumor screening.[1][2] Mechanism: Acid-catalyzed

condensation of the aldehyde with thiosemicarbazide.[1][2]

Dissolution: Dissolve Thiosemicarbazide (10 mmol) in hot Ethanol (20 mL).

Addition: Add 5-tert-butyl-2-hydroxybenzaldehyde (10 mmol) dropwise.

Catalysis: Add 3–4 drops of Glacial Acetic Acid.

Reflux: Reflux at 78°C for 4 hours. The solution will darken (yellow/orange).[2]

Isolation:

Cool to 4°C overnight.[1][2]

Filter the crystalline precipitate.[1][2]

Recrystallize from hot ethanol.[1][2]

Characterization: IR (C=N stretch ~1610 cm⁻¹), ¹H NMR (Imine CH singlet ~8.4 ppm).[1]

[2]

Pathway Visualization & Logic
The following diagram illustrates the synthetic flow and the critical "fork" where the intermediate

can be used for either organic ligands or direct metallodrug synthesis.
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Caption: Synthetic workflow from precursor phenol to pharmaceutical end-products (Ligands

and Metallodrugs).

Quality Control & Validation
To ensure the intermediate is suitable for pharmaceutical use (especially for metal

complexation where purity is critical), the following QC parameters must be met.

HPLC Method (Reverse Phase)
Column: C18 (150 mm x 4.6 mm, 5 µm)[1][2]

Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.[1][2]

Gradient: 50% B to 95% B over 15 min.

Detection: UV @ 254 nm and 280 nm.[1][2]

Retention Time: Expect peak at ~8.5 min (highly lipophilic due to t-butyl).[1][2]

¹H NMR Validation (CDCl₃, 400 MHz)
Aldehyde (-CHO): Singlet at 9.8–9.9 ppm.[1][2] (Critical check for oxidation to carboxylic

acid).

Phenolic (-OH): Singlet at 10.8–11.0 ppm (Exchangeable).[1][2]

Aromatic Protons:

Doublet (~6.9 ppm, H-3, ortho to OH).[1][2]
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Doublet of doublets (~7.5 ppm, H-4).[1][2]

Doublet (~7.4 ppm, H-6, meta to OH).[1][2]

tert-Butyl: Singlet (9H) at 1.3 ppm.[1][2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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